Cas no 1365970-40-6 (Ethyl 3,3-difluoro-2-hydroxypent-4-enoate)

• Product Name: Ethyl 3,3-difluoro-2-hydroxypent-4-enoate
• CAS No: 1365970-40-6
• MF: C₇H₁₀F₂O₃
• MW: 180.149309635162
• CID: 4697332
• Update Time: 2025-06-08

Ethyl 3,3-difluoro-2-hydroxypent-4-enoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,3-difluoro-2-hydroxypent-4-enoate

• Inchi： 1S/C7H10F2O3/c1-3-7(8,9)5(10)6(11)12-4-2/h3,5,10H,1,4H2,2H3
• InChI Key： JWLZDNDLXFFVDL-UHFFFAOYSA-N
• SMILES： FC(C=C)(C(C(=O)OCC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 180
• Topological Polar Surface Area: 46.5

Additional information on Ethyl 3,3-difluoro-2-hydroxypent-4-enoate

Ethyl 3,3-difluoro-2-hydroxypent-4-enoate (CAS No. 1365970-40-6): A Compound with Potential Applications in Pharmaceutical Chemistry

Ethyl 3,3-difluoro-2-hydroxypent-4-enoate (CAS No. 1365970-40-6) is a fluorinated ester derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and chemical properties. This compound, characterized by its 3,3-difluoro and 2-hydroxy functional groups, exhibits a range of potential applications, particularly in the development of novel therapeutic agents and synthetic intermediates.

The presence of fluorine atoms in the molecule imparts distinct electronic and steric effects, which can influence the compound's reactivity, solubility, and metabolic stability. These attributes make it a valuable candidate for further exploration in drug design and discovery. Recent studies have highlighted the compound's potential role in the synthesis of bioactive molecules, including those targeting neurological and inflammatory disorders.

In the context of modern pharmaceutical research, Ethyl 3,3-difluoro-2-hydroxypent-4-enoate has been investigated for its ability to serve as a precursor in the preparation of more complex pharmacophores. The 2-hydroxy group provides a reactive site for further functionalization, enabling chemists to tailor the molecule's properties for specific biological targets. Additionally, the 3,3-difluoro substitution enhances lipophilicity and metabolic resistance, which are crucial factors in drug development.

One of the most compelling aspects of Ethyl 3,3-difluoro-2-hydroxypent-4-enoate is its potential application in the synthesis of fluorinated analogs of existing drugs. Fluorinated compounds are known to exhibit improved pharmacokinetic profiles, including enhanced bioavailability and prolonged half-life. By incorporating this compound into synthetic pathways, researchers aim to develop next-generation therapeutics with enhanced efficacy and reduced side effects.

The chemical synthesis of Ethyl 3,3-difluoro-2-hydroxypent-4-enoate involves multi-step processes that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These methods underscore the compound's significance in advanced chemical synthesis and its potential as a building block for more complex molecules.

Recent advancements in computational chemistry have further illuminated the therapeutic potential of Ethyl 3,3-difluoro-2-hydroxypent-4-enoate. Molecular modeling studies have demonstrated its interaction with various biological targets, including enzymes and receptors involved in disease pathways. These insights have guided experimental efforts toward optimizing its pharmacological properties.

The compound's unique structural features also make it an attractive candidate for studying fluorine's role in medicinal chemistry. By comparing its behavior with non-fluorinated analogs, researchers can gain deeper insights into how fluorine influences molecular interactions and drug efficacy. Such studies contribute to a broader understanding of structure-activity relationships (SAR) and inform future drug design strategies.

Ethyl 3,3-difluoro-2-hydroxypent-4-enoate has also been explored in the context of green chemistry initiatives. Efforts have been made to develop sustainable synthetic routes that minimize waste and energy consumption. These environmentally conscious approaches align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

The future prospects for Ethyl 3,3-difluoro-2-hydroxypent-4-enoate are promising, with ongoing research focusing on expanding its applications in drug discovery and material science. Collaborative efforts between academia and industry are expected to drive innovation and accelerate the translation of laboratory findings into clinical applications.